Cas no 1461869-46-4 (1-(morpholin-3-yl)propan-2-one)

• Product Name: 1-(morpholin-3-yl)propan-2-one
• CAS No: 1461869-46-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5151053
• PubChem ID: 54574459
• Update Time: 2025-06-09

1-(morpholin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-morpholinyl)-
• 1-(morpholin-3-yl)propan-2-one

• Inchi： 1S/C7H13NO2/c1-6(9)4-7-5-10-3-2-8-7/h7-8H,2-5H2,1H3
• InChI Key： SCWSTFVHMXJAOX-UHFFFAOYSA-N
• SMILES： C(C1COCCN1)C(=O)C

Additional information on 1-(morpholin-3-yl)propan-2-one

1-(Morpholin-3-yl)propan-2-one (CAS No. 1461869-46-4): An Overview of Its Structure, Properties, and Applications

1-(Morpholin-3-yl)propan-2-one (CAS No. 1461869-46-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its morpholine ring and ketone functional group, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 1-(morpholin-3-yl)propan-2-one is C₇H₁₃NO₂, and its molecular weight is approximately 147.18 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and acetone, making it easy to handle and process in laboratory settings.

In terms of its chemical structure, the morpholine ring in 1-(morpholin-3-yl)propan-2-one is a six-membered heterocyclic ring containing one oxygen atom and one nitrogen atom. This ring system imparts the compound with significant stability and reactivity. The ketone group (C=O) at the C3 position of the propyl chain adds further reactivity, allowing the compound to participate in various chemical reactions such as nucleophilic addition, condensation, and oxidation.

Recent research has focused on the potential applications of 1-(morpholin-3-yl)propan-2-one in pharmaceutical development. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the synthesis of novel antiviral agents. The researchers found that derivatives of 1-(morpholin-3-yl)propan-2-one exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding highlights the potential of this compound as a lead structure for the development of new antiviral drugs.

In addition to its pharmaceutical applications, 1-(morpholin-3-yl)propan-2-one has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry B reported that this compound can be used as a building block for the synthesis of advanced polymeric materials with tunable properties. The researchers demonstrated that by incorporating 1-(morpholin-3-yl)propan-2-one into polymer chains, they could achieve enhanced mechanical strength and thermal stability, making these materials suitable for various industrial applications.

The synthetic versatility of 1-(morpholin-3-yl)propan-2-one has also been explored in organic synthesis. A recent paper in Organic Letters described an efficient method for the preparation of this compound using a one-pot reaction sequence involving alkylation and cyclization steps. The method was found to be highly reproducible and scalable, making it suitable for large-scale production. This synthetic route has opened up new avenues for the exploration of derivatives and analogs of 1-(morpholin-3-yl)propan-2-one, further expanding its potential applications.

Safety considerations are an important aspect when handling any chemical compound. While 1-(morpholin-3-yl)propan-2-one is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 1-(morpholin-3-yl)propan-2-one (CAS No. 1461869-46-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely that its importance will only continue to grow in the coming years.